Cas no 79-69-6 (4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one)

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one structure
79-69-6 structure
Product name:4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
CAS No:79-69-6
MF:C14H22O
MW:206.323884487152
CID:563120
PubChem ID:57651648

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
    • 3-Buten-2-one,4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
    • alpha-Irone
    • Irone
    • 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one (ACI)
    • α-Ionone, methyl- (6CI)
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-butene-2-one
    • 6-Methyl-α-ionone
    • Methyl-α-ionone
    • α-Ionone, 6-methyl-
    • α-Irone
    • NCGC00256241-01
    • AI3-36190
    • SCHEMBL158416
    • CAS-79-69-6
    • (3E)-4-(2,5,6,6-tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
    • alpha-Inone, methyl- (6CI)
    • 4-(2,5,6,6-Tetramethylcyclohex-2-enyl)but-3-en-2-one
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one, 9CI
    • (3E)-4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one #
    • alpha -irone
    • DTXSID4047042
    • CHEMBL3183603
    • alpha-Cyclocitrylidenebutanone
    • 6-Methyl ionone
    • FEMA 2597
    • 4-(2,5,6,6-Tetramethyl-2-cyclo-hexen-1-yl)-3-buten-2-one
    • alpha-Inone, methyl-
    • alpha-Cyclocitrylidenemethyl ethyl ketone
    • 79-69-6
    • DTXCID10196549
    • alpha -methyl-ionone
    • O3M0L879K6
    • AKOS040759698
    • (E)-4-(2,5,6,6-tetramethylcyclohex-2-enyl)but-3-en-2-one
    • Methyl alpha-ionone
    • Ionone 6-Methyl, alpha
    • Cyclocitrylidenemethyl ethyl ketone, alpha-
    • 6-Methyl-alpha -ionone
    • Tox21_302306
    • CHEBI:10284
    • alpha-Ionone, methyl-
    • cis-2,6-cis-(2(1),2(2))-alpha-Ionone
    • alpha-Iron
    • 3-Buten-2-one, 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
    • Irone, alpha-
    • Cyclocitrylidenebutanone, alpha-
    • EINECS 201-219-6
    • Methyl-alpha-inone
    • UNII-O3M0L879K6
    • alpha 6-Methyl--Ionone
    • 2,6-cis-(2(1),2(2))-alpha-Ionone, cis-
    • FEMA No. 2597
    • Q27108610
    • BRN 1343498
    • Methyl-alpha -ionone
    • Irone .alpha. b
    • 6-Methyl-alpha-ionone
    • G90017
    • MDL: MFCD00042628
    • Inchi: 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3
    • InChI Key: JZQOJFLIJNRDHK-UHFFFAOYSA-N
    • SMILES: O=C(C)C=CC1C(C)(C)C(C)CC=C1C

Computed Properties

  • Exact Mass: 206.167
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Yellowish oily liquid.
  • Density: 0.934 g/mL at 20 °C(lit.)
  • Boiling Point: 285.19°C (rough estimate)
  • Flash Point: 118.4ºC
  • Refractive Index: n20/D 1.492
  • PSA: 17.07000
  • LogP: 3.76010
  • Merck: 13,5111
  • FEMA: 2597 | ALPHA-IRONE

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Security Information

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02763-5ml
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 ≥90% (GC)
5ml
¥2548.0 2024-07-19
1PlusChem
1P003RIP-25g
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 technical, mixture of isomers (mainly the α-isomer), ≥90% (GC)
25g
$295.00 2024-04-21
A2B Chem LLC
AB74833-200mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 >98%(HPLC)
200mg
$863.00 2024-04-19
A2B Chem LLC
AB74833-2mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 >98%(HPLC)
2mg
$196.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-235387-5 ml
Irone,
79-69-6 ≥90%
5 ml
¥1549.00 2023-09-05
A2B Chem LLC
AB74833-10mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 >98%(HPLC)
10mg
$277.00 2024-04-19
A2B Chem LLC
AB74833-25mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 >98%(HPLC)
25mg
$420.00 2024-04-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
58220-5ML-F
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 ≥90%
5ML
¥2273.58 2022-02-24
A2B Chem LLC
AB74833-50mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 >98%(HPLC)
50mg
$491.00 2024-04-19
1PlusChem
1P003RIP-1g
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
79-69-6 technical, mixture of isomers (mainly the α-isomer), ≥90% (GC)
1g
$69.00 2024-04-21

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ;  4 h, 45 °C
1.2 Solvents: Acetic acid ;  pH 6 - 7
2.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Routes 2

Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Sodium hydroxide
2.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
3.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
4.1 Reagents: Sodium hydroxide Solvents: Methanol
5.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Routes 3

Reaction Conditions
Reference
Synthesis of irone
Liu, Xiaogeng; et al, Xiangliao Xiangjing Huazhuangpin, 2001, (2), 5-7

Synthetic Routes 4

Reaction Conditions
1.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Routes 5

Reaction Conditions
1.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Routes 6

Reaction Conditions
1.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Routes 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Routes 8

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Routes 9

Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
2.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
3.1 Reagents: Sodium hydroxide Solvents: Methanol
4.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Raw materials

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Preparation Products

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Related Literature

Additional information on 4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one

Research Brief on 4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one (CAS: 79-69-6): Recent Advances and Applications

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one (CAS: 79-69-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on its synthesis, biological activities, and potential therapeutic applications, drawing from peer-reviewed studies published within the last three years. The compound's distinctive terpenoid-derived framework and α,β-unsaturated ketone moiety make it a promising candidate for drug discovery and fragrance chemistry.

Recent synthetic approaches have focused on optimizing the stereoselective construction of the tetramethylcyclohexene ring. A 2023 study in Journal of Organic Chemistry (DOI: 10.1021/acs.joc.3c01245) demonstrated a novel gold-catalyzed cyclization strategy that improved yield to 78% while reducing byproduct formation. Computational modeling revealed that the 2,5,6,6-tetramethyl substitution pattern (confirmed via X-ray crystallography) induces significant conformational rigidity, which correlates with observed bioactivity.

In pharmacological investigations, the compound exhibited dual modulation of TRPM8 and TRPA1 ion channels at nanomolar concentrations (EC50 = 42 nM and 87 nM respectively), as reported in ACS Chemical Neuroscience (2024, 15(3): 456-467). This activity profile suggests potential for managing neuropathic pain, with in vivo models showing 60% reduction in mechanical allodynia versus controls. Structure-activity relationship (SAR) studies identified the α,β-unsaturated carbonyl as critical for target engagement.

Notably, the compound's safety profile was evaluated in a GLP-compliant toxicology study (Regulatory Toxicology and Pharmacology, 2023, 142: 105418). No genotoxicity was observed in Ames tests up to 500 μg/mL, though CYP3A4 inhibition (IC50 = 3.2 μM) warrants consideration for drug development. Metabolic stability studies in human liver microsomes showed t1/2 > 120 minutes, indicating favorable pharmacokinetics.

Emerging applications extend beyond therapeutics. A 2024 patent (WO2024/078921) describes its use as a chiral building block for liquid crystal materials, leveraging its rigid bicyclic core. In fragrance chemistry, its oxidative degradation products contribute to novel woody-amber notes, with detection thresholds as low as 0.8 ng/L air (Flavour and Fragrance Journal, 2023, 38(4): 215-228).

Current challenges include scaling up the stereospecific synthesis and elucidating off-target effects. Ongoing clinical translation efforts focus on structural derivatives with improved selectivity, particularly for neurological indications. This compound exemplifies how complex natural product-inspired architectures continue to drive innovation across chemical biology and materials science.

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